Cas no 2071633-08-2 (N-(1-Cyano-1,2-dimethylpropyl)-3,4-dihydro-1-(hydroxymethyl)-2(1H)-isoquinolineacetamide)

• Product Name: N-(1-Cyano-1,2-dimethylpropyl)-3,4-dihydro-1-(hydroxymethyl)-2(1H)-isoquinolineacetamide
• CAS No: 2071633-08-2
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 5407172
• PubChem ID: 112139435
• Update Time: 2025-07-16

N-(1-Cyano-1,2-dimethylpropyl)-3,4-dihydro-1-(hydroxymethyl)-2(1H)-isoquinolineacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyano-1,2-dimethylpropyl)-3,4-dihydro-1-(hydroxymethyl)-2(1H)-isoquinolineacetamide

• Inchi： 1S/C18H25N3O2/c1-13(2)18(3,12-19)20-17(23)10-21-9-8-14-6-4-5-7-15(14)16(21)11-22/h4-7,13,16,22H,8-11H2,1-3H3,(H,20,23)
• InChI Key： GFOWQWLMVIVFLD-UHFFFAOYSA-N
• SMILES： C1(CO)C2=C(C=CC=C2)CCN1CC(NC(C#N)(C)C(C)C)=O

Experimental Properties

• Density: 1.117±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 535.6±50.0 °C(Predicted)
• pka: 12.24±0.46(Predicted)

Additional information on N-(1-Cyano-1,2-dimethylpropyl)-3,4-dihydro-1-(hydroxymethyl)-2(1H)-isoquinolineacetamide

Introduction to N-(1-Cyano-1,2-dimethylpropyl)-3,4-dihydro-1-(hydroxymethyl)-2(1H)-isoquinolineacetamide (CAS No. 2071633-08-2)

N-(1-Cyano-1,2-dimethylpropyl)-3,4-dihydro-1-(hydroxymethyl)-2(1H)-isoquinolineacetamide, identified by its CAS number 2071633-08-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research and development in academic and industrial settings.

The structural framework of this compound is characterized by a 3,4-dihydroisoquinoline core, which is a well-known scaffold in drug discovery. The presence of a cyano group at the 1-position and an amide functionality at the 2-position introduces additional reactivity and potential for biological interactions. Furthermore, the substitution at the 1-position with a 1-cyano-1,2-dimethylpropyl group adds complexity to its pharmacophore, influencing both its solubility and metabolic stability.

In recent years, there has been growing interest in isoquinoline derivatives due to their diverse biological activities. These compounds have been shown to exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific modification of N-(1-cyano-1,2-dimethylpropyl)-3,4-dihydro-1-(hydroxymethyl)-2(1H)-isoquinolineacetamide may confer unique advantages in these areas, making it a promising candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the cyano group and the formation of the amide bond are critical steps that must be carefully optimized. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired structure efficiently.

The pharmacological evaluation of N-(1-cyano-1,2-dimethylpropyl)-3,4-dihydro-1-(hydroxymethyl)-2(1H)-isoquinolineacetamide has been the focus of several recent studies. Researchers have been particularly interested in its potential as an inhibitor of specific enzymes involved in cancer progression. Preclinical studies have shown that derivatives of this class can modulate pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in tumor cells.

The compound's ability to interact with biological targets is further enhanced by its lipophilic nature, facilitated by the presence of the alkyl groups. This property allows it to penetrate cell membranes effectively, increasing its bioavailability and therapeutic potential. Additionally, the hydroxymethyl group at the 1-position may serve as a site for further functionalization, enabling the development of analogs with enhanced pharmacological profiles.

In terms of drug development, N-(1-cyano-1,2-dimethylpropyl)-3,4-dihydro-1-(hydroxymethyl)-2(1H)-isoquinolineacetamide represents an exciting opportunity for medicinal chemists. Its unique structural features make it a versatile scaffold for designing new drugs with improved efficacy and reduced side effects. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that benefit patients worldwide.

The future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential. Additionally, computational modeling techniques can be employed to predict new derivatives with optimized properties.

The synthesis and characterization of N-(1-cyano-1,2-dimethylpropyl)-3,4-dihydro-1-(hydroxymethyl)-2(1H)-isoquinolineacetamide also highlight the importance of interdisciplinary approaches in drug discovery. By integrating knowledge from organic chemistry, biochemistry, and pharmacology, researchers can accelerate the development of novel therapeutic agents that address unmet medical needs.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-3,4-dihydro-1-(hydroxymethyl)-2(1H)-isoquinolineacetamide (CAS No. 2071633-08-2) is a promising compound with significant potential in pharmaceutical applications. Its unique structure and biological activities make it a valuable tool for further research in medicinal chemistry. As our understanding of its properties continues to grow, so too will its role in the development of new drugs that improve human health.